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Compound of Interest

Compound Name: (R)-(-)-Phenylsuccinic acid

Cat. No.: B1220706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

characteristics of (R)-(-)-Phenylsuccinic acid. The information is curated for researchers,

scientists, and professionals in drug development who utilize chiral compounds in their work.

This document presents quantitative data in structured tables, details relevant experimental

methodologies, and includes visualizations of key chemical and biological pathways.

Introduction
(R)-(-)-Phenylsuccinic acid, a chiral dicarboxylic acid, is a crucial building block in asymmetric

synthesis. Its stereospecific structure makes it a valuable precursor for the synthesis of various

optically active compounds, including pharmaceuticals. A thorough understanding of its

physicochemical properties is paramount for its effective application in research and

development.

Physicochemical Properties
The key physicochemical properties of (R)-(-)-Phenylsuccinic acid are summarized in the

tables below.

Table 1: General and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1220706?utm_src=pdf-interest
https://www.benchchem.com/product/b1220706?utm_src=pdf-body
https://www.benchchem.com/product/b1220706?utm_src=pdf-body
https://www.benchchem.com/product/b1220706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₁₀H₁₀O₄ [1]

Molecular Weight 194.18 g/mol [1]

Appearance
White to off-white crystalline

solid/powder
[2]

Melting Point 173-176 °C [3]

Boiling Point
~307.8 °C at 760 mmHg

(decomposes)
[4]

Density 1.336 g/cm³ [4]

Table 2: Chemical and Optical Properties

Property Value Conditions Reference(s)

pKa₁ ~3.6 - 4.2 25 °C

pKa₂ ~5.1 - 5.6 25 °C

Specific Rotation

([α]D²⁰)
-175° ± 4° c = 1 in acetone [3]

Solubility

Slightly soluble in

acetone and

methanol. Limited

solubility in water.

[4]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of (R)-(-)-
Phenylsuccinic acid are outlined below.

The melting point of (R)-(-)-Phenylsuccinic acid is determined using the capillary method with

a calibrated melting point apparatus.

Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.
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Procedure:

A small amount of finely powdered, dry (R)-(-)-Phenylsuccinic acid is packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rate of 10-15 °C per minute until the temperature is

approximately 20 °C below the expected melting point.

The heating rate is then reduced to 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has liquefied is recorded as the end of the

melting range.[5][6][7]

The procedure is repeated two more times, and the average melting range is reported.

The optical rotation is measured using a polarimeter, and the specific rotation is calculated from

the observed rotation.

Apparatus: Polarimeter, sodium lamp (D-line, 589 nm), 1 dm polarimeter cell, volumetric

flask.

Procedure:

A solution of (R)-(-)-Phenylsuccinic acid is prepared by accurately weighing

approximately 100 mg of the compound and dissolving it in 10 mL of acetone in a

volumetric flask.[8]

The polarimeter is calibrated with a blank (pure acetone).

The polarimeter cell is rinsed and filled with the sample solution, ensuring no air bubbles

are present.

The observed rotation (α) is measured at a constant temperature (20 °C).
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The specific rotation [α] is calculated using the formula: [α] = α / (l × c) where:

α = observed rotation in degrees

l = path length of the cell in decimeters (dm)

c = concentration of the solution in g/mL[8][9]

The equilibrium solubility is determined by the shake-flask method in various solvents.

Apparatus: Orbital shaker, centrifuge, analytical balance, HPLC or UV-Vis

spectrophotometer.

Procedure:

An excess amount of (R)-(-)-Phenylsuccinic acid is added to a known volume of the

solvent (e.g., water, acetone, methanol) in a sealed flask.

The flask is agitated in an orbital shaker at a constant temperature (e.g., 25 °C) for a

predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.[10][11]

The suspension is then centrifuged to separate the undissolved solid.

A known volume of the supernatant is carefully removed, diluted appropriately, and the

concentration of the dissolved solute is determined using a validated analytical method

such as HPLC or UV-Vis spectroscopy.

The experiment is performed in triplicate for each solvent.

The acid dissociation constants (pKa) are determined by potentiometric titration.

Apparatus: Calibrated pH meter with a combination electrode, automatic burette, magnetic

stirrer.

Procedure:

A standard solution of (R)-(-)-Phenylsuccinic acid (e.g., 0.01 M) is prepared in water.
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The solution is placed in a thermostated vessel at 25 °C and stirred continuously.

The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH),

added in small, precise increments.

The pH of the solution is recorded after each addition of the titrant.

A titration curve (pH vs. volume of titrant) is plotted.

The two equivalence points are determined from the inflection points of the curve.

The pKa values are determined from the pH at the half-equivalence points.

Visualizations
The following diagrams illustrate the utility of (R)-(-)-Phenylsuccinic acid in synthesis and a

potential signaling pathway that its derivatives may influence.
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Caption: Workflow for the use of (R)-(-)-Phenylsuccinic acid in chiral synthesis.
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Caption: Plausible PPARγ signaling pathway potentially modulated by derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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